![molecular formula C16H16ClN3O3 B7348355 [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone](/img/structure/B7348355.png)
[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as S-2474, and it is a potent and selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4).
Mechanism of Action
[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone works by inhibiting the enzyme DPP-4, which is responsible for the degradation of incretin hormones like GLP-1 and GIP. By inhibiting DPP-4, this compound increases the levels of these hormones, which in turn stimulates insulin secretion and reduces glucagon secretion, leading to improved glycemic control.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to improve glycemic control by increasing insulin secretion and reducing glucagon secretion. It has also been shown to improve beta-cell function and reduce insulin resistance. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant effects, which may have potential therapeutic applications in other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone in lab experiments is its potency and selectivity as a DPP-4 inhibitor. This compound has been shown to have a high affinity for DPP-4 and a low affinity for other peptidases, which makes it a useful tool for studying the role of DPP-4 in various biological processes. However, one limitation of using this compound is its cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for research on [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone. One area of research is the potential use of this compound in the treatment of other diseases, such as cardiovascular disease and Alzheimer's disease, which have been linked to inflammation and oxidative stress. Another area of research is the development of more potent and selective DPP-4 inhibitors based on the structure of this compound. Finally, there is a need for more studies to investigate the long-term safety and efficacy of DPP-4 inhibitors like this compound in patients with type 2 diabetes.
Synthesis Methods
The synthesis of [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone involves several steps. The first step involves the reaction of 3-chlorophenol with 3-chloropropionyl chloride to form 3-(3-chlorophenoxy)propionyl chloride. The second step involves the reaction of 3-(3-chlorophenoxy)propionyl chloride with (R)-(-)-3-pyrrolidin-1-yl-2-methoxypyridine to form [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyridin-4-yl)propanoic acid. The final step involves the esterification of [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyridin-4-yl)propanoic acid with methanol to form [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyridin-4-yl)methanone.
Scientific Research Applications
[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone has potential applications in various fields of scientific research. One of the main applications of this compound is in the field of diabetes research. DPP-4 inhibitors like this compound have been shown to improve glycemic control in patients with type 2 diabetes by increasing the levels of incretin hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).
properties
IUPAC Name |
[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN3O3/c1-22-16-18-7-5-14(19-16)15(21)20-8-6-13(10-20)23-12-4-2-3-11(17)9-12/h2-5,7,9,13H,6,8,10H2,1H3/t13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHIGCGSOQYXFPZ-CYBMUJFWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=N1)C(=O)N2CCC(C2)OC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NC=CC(=N1)C(=O)N2CC[C@H](C2)OC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.